Cas no 825611-32-3 (2-Piperidinone, 3-(4,4-dimethylcyclohexyl)-)
825611-32-3 structure
Product Name:2-Piperidinone, 3-(4,4-dimethylcyclohexyl)-
CAS No:825611-32-3
MF:C13H23NO
MW:209.327823877335
CID:689159
PubChem ID:71418239
Update Time:2025-04-19
2-Piperidinone, 3-(4,4-dimethylcyclohexyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Piperidinone, 3-(4,4-dimethylcyclohexyl)-
- 3-(4,4-dimethylcyclohexyl)piperidin-2-one
- 825611-32-3
- DTXSID40837559
-
- Inchi: 1S/C13H23NO/c1-13(2)7-5-10(6-8-13)11-4-3-9-14-12(11)15/h10-11H,3-9H2,1-2H3,(H,14,15)
- InChI Key: VAXORZSIPCOUQM-UHFFFAOYSA-N
- SMILES: O=C1C(CCCN1)C1CCC(C)(C)CC1
Computed Properties
- Exact Mass: 209.177964357g/mol
- Monoisotopic Mass: 209.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 29.1Ų
2-Piperidinone, 3-(4,4-dimethylcyclohexyl)- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
825611-32-3 (2-Piperidinone, 3-(4,4-dimethylcyclohexyl)-) Related Products
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